2-{[3,5-Bis(trifluoromethyl)phenyl]methoxy}-1-phenylethan-1-one

• CAS No.: 345579-46-6
• Molecular Formula: C17H12F6O2
• Molecular Weight: 362.27 g/mol
• IUPAC Name: 2-[[3,5-bis(trifluoromethyl)phenyl]methoxy]-1-phenylethanone
• InChI: InChI=1S/C17H12F6O2/c18-16(19,20)13-6-11(7-14(8-13)17(21,22)23)9-25-10-15(24)12-4-2-1-3-5-12/h1-8H,9-10H2
• InChI Key: FQLPGYFOLQVTLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)COCC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F

Description

2-{[3,5-Bis(trifluoromethyl)phenyl]methoxy}-1-phenylethan-1-one is a useful research compound. Its molecular formula is C17H12F6O2 and its molecular weight is 362.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(3,5-Bis(trifluoromethyl)benzyloxymethyl)-2-phenyl-[1,3]dioxolane (50.72 g, 140 mmol) was dissolved in THF (300 mL), 60 mol/L hydrochloric acid (50 mL) was added thereto and the mixture was heated to reflux for 20 hours. After the solvent was evaporated in vacuo, water was added to the residue followed by extracting with chloroform. The organic layers were combined, washed with water and a saturated saline solution and dried over anhydrous sodium sulfate and the solvent was evaporated in vacuo to give 2-(3,5-bis(trifluoromethyl)-benzyloxy)-1-phenylethanone (48.90 g, 96%) as an oily product. 1H-NMR (DMSO-d6) δ: 4.82 (s, 2H), 5.07 (s, 2H), 7.53-7.57 (m, 2H), 7.66-7.69 (m, 1H), 7.94-7.96 (m, 2H), 8.03 (s, 1H), 8.11 (s, 2H).